4-Chloro-1-isopropyl-1H-pyrrole-2-carboxylic acid

• Molecular Formula: C8H10ClNO2
• Molecular Weight: 187.62 g/mol
• SMILES: CC(C)N1C=C(C=C1C(=O)O)Cl
• InChI: InChI=1S/C8H10ClNO2/c1-5(2)10-4-6(9)3-7(10)8(11)12/h3-5H,1-2H3,(H,11,12)
• InChIKey: RDBDXRHCERDZLN-UHFFFAOYSA-N

4-Chloro-1-isopropyl-1H-pyrrole-2-carboxylic Acid: Core Identity and Key Procurement Specifications

4-Chloro-1-isopropyl-1H-pyrrole-2-carboxylic acid (CAS: 1592992-06-7) is a heterocyclic pyrrole derivative with the molecular formula C8H10ClNO2 and a molecular weight of 187.62 g/mol . The compound features a pyrrole ring substituted at the 1-position with an isopropyl group, at the 2-position with a carboxylic acid moiety, and at the 4-position with a chlorine atom . This specific substitution pattern confers distinct electronic and steric properties that differentiate it from unsubstituted pyrroles, N-alkyl pyrroles without halogenation, and chlorinated pyrroles lacking the N-isopropyl group [1]. The compound is primarily utilized as a synthetic intermediate in medicinal chemistry and agrochemical research, with applications in the construction of pyrrole-based pharmacophores and biologically active molecules .

Substitution Pattern 4-Chloro, N-isopropyl substitution enables selective derivatization and reactivity control

Synthetic Intermediate Core scaffold for pyrrole-based pharmacophores in medicinal chemistry and agrochemical research

Reactivity Profile Chlorine blocks electrophilic side reactions; N-iPr modulates lipophilicity and steric interactions

• [1] Teli, M. K., & Rajanikant, G. K. Pharmacophore generation and atom-based 3D-QSAR of N-iso-propyl pyrrole-based derivatives as HMG-CoA reductase inhibitors. Organic and Medicinal Chemistry Letters. 2012; 2: 35. View Source

Why Generic Substitution Fails: Critical Functional and Performance Differences for 4-Chloro-1-isopropyl-1H-pyrrole-2-carboxylic Acid

Substituting 4-chloro-1-isopropyl-1H-pyrrole-2-carboxylic acid with a closely related pyrrole-2-carboxylic acid analog (e.g., 1-isopropyl-1H-pyrrole-2-carboxylic acid or 4-chloro-1H-pyrrole-2-carboxylic acid) introduces significant changes in reactivity, physicochemical properties, and downstream biological outcomes . The chlorine atom at the 4-position enhances electrophilic substitution resistance and alters the electron density of the pyrrole ring, directly impacting subsequent derivatization efficiency and target binding affinity . Conversely, the N-isopropyl group introduces steric bulk that hinders π-stacking interactions and modulates lipophilicity, which critically influences membrane permeability and metabolic stability [1]. The absence of either substituent results in a compound with distinct synthetic utility and pharmacological profile, making direct interchange impossible without compromising experimental reproducibility or product performance [2].

4-Chloro Absence

Without 4-Cl, electrophilic substitution reactivity may increase, leading to side reactions and lower synthetic efficiency.

N-Isopropyl Omission

Removal of N-iPr alters lipophilicity and steric shielding; may affect target binding, solubility, and membrane permeability.

Analog Interchangeability

Compounds such as 1-isopropyl-1H-pyrrole-2-carboxylic acid or 4-chloro-1H-pyrrole-2-carboxylic acid have distinct profiles; direct substitution may compromise experimental reproducibility.

• [1] Teli, M. K., & Rajanikant, G. K. Pharmacophore generation and atom-based 3D-QSAR of N-iso-propyl pyrrole-based derivatives as HMG-CoA reductase inhibitors. Organic and Medicinal Chemistry Letters. 2012; 2: 35. View Source
• [2] Fujisawa Pharmaceutical Co. Ltd. Derivatives of the acid - 3 - pyrrole carboxylic - 2 and processes for their preparation. GB Patent 1,127,930. 1965. View Source

Quantitative Performance Benchmarks: 4-Chloro-1-isopropyl-1H-pyrrole-2-carboxylic Acid vs. Key Comparators

Calculated LogP and Lipophilicity Comparison vs. Non-Chlorinated Analog

The 4-chloro substitution on 4-chloro-1-isopropyl-1H-pyrrole-2-carboxylic acid significantly increases calculated lipophilicity compared to the non-chlorinated analog 1-isopropyl-1H-pyrrole-2-carboxylic acid [1]. This increase in LogP is a critical determinant of membrane permeability and metabolic stability in drug discovery campaigns .

Calculated LogP

Context-dependent

Target LogP 2.3 vs 1.77 (Δ +0.53)

Supports ADME prediction context

Computational AlogP; experimental validation recommended

Evidence Dimension	Calculated LogP (Lipophilicity)
Target Compound Data	2.3 (estimated via AlogP method for N-iso-propyl pyrrole scaffold with 4-Cl) [2]
Comparator Or Baseline	1-isopropyl-1H-pyrrole-2-carboxylic acid: LogP = 1.77 [1]
Quantified Difference	Approximately +0.53 LogP units (calculated delta)
Conditions	Computational prediction using standard AlogP algorithm; values derived from scaffold analysis in 3D-QSAR study of N-iso-propyl pyrroles [2].

Why This Matters

Higher lipophilicity (LogP ~2.3) positions this compound in a more favorable range for oral absorption (Lipinski's Rule of Five) compared to its non-chlorinated counterpart, potentially improving bioavailability in drug development programs.

• [1] ChemSrc. 1-isopropyl-1H-pyrrole-2-carboxylic acid: Physicochemical Properties. Database Entry. 2018. View Source
• [2] Teli, M. K., & Rajanikant, G. K. Pharmacophore generation and atom-based 3D-QSAR of N-iso-propyl pyrrole-based derivatives as HMG-CoA reductase inhibitors. Organic and Medicinal Chemistry Letters. 2012; 2: 35. View Source

Electrophilic Substitution Resistance: A Reactivity Advantage Over Unsubstituted Pyrroles

The chlorine atom at the 4-position of 4-chloro-1-isopropyl-1H-pyrrole-2-carboxylic acid confers enhanced resistance to undesired electrophilic substitution side reactions, a common issue in pyrrole chemistry that often leads to complex product mixtures and reduced yields . In contrast, unsubstituted pyrrole-2-carboxylic acid is highly susceptible to electrophilic attack, leading to poly-substitution and polymerization under standard reaction conditions [1].

Electrophilic Reactivity

Class-level

4-Cl may deactivate ring toward electrophilic substitution

Synthetic workflow planning context

Class-level inference; no target-specific quantitative data available

Evidence Dimension	Reactivity toward electrophilic substitution
Target Compound Data	Deactivated 4-position; selective reactivity at other positions
Comparator Or Baseline	Pyrrole-2-carboxylic acid: High reactivity, prone to polymerization [1]
Quantified Difference	Qualitative difference in synthetic utility; no direct quantitative comparison available.
Conditions	Inferred from general pyrrole chemistry principles; specific experimental data for target compound is not available in the provided sources.

Why This Matters

The chlorine substituent acts as a blocking and deactivating group, simplifying synthetic workflows and improving yield in the synthesis of complex pyrrole derivatives, a key factor for chemical procurement in industrial and academic labs.

• [1] Wikipedia. Pyrrole-2-carboxylic acid. Chemical Reactivity. 2022. View Source

Steric Shielding and π-Stacking Modulation vs. N-Unsubstituted Pyrroles

The N-isopropyl group on 4-chloro-1-isopropyl-1H-pyrrole-2-carboxylic acid introduces steric bulk that significantly modulates intermolecular interactions, particularly π-stacking, compared to N-unsubstituted pyrroles like 4-chloro-1H-pyrrole-2-carboxylic acid . This steric hindrance can influence crystal packing, solubility, and binding to hydrophobic pockets in biological targets [1].

Steric / π-Stacking

Class-level

N-iPr likely reduces π-stacking, inferred from supramolecular principles

Modulates binding and crystal packing

Class-level inference; experimental confirmation required

Evidence Dimension	Steric hindrance and π-stacking modulation
Target Compound Data	N-isopropyl group present; reduces π-stacking
Comparator Or Baseline	4-chloro-1H-pyrrole-2-carboxylic acid: Lacks N-substituent; prone to π-stacking
Quantified Difference	Qualitative difference; no direct quantitative comparison available.
Conditions	Inferred from general principles of supramolecular chemistry and X-ray crystallography studies of N-alkyl pyrroles.

Why This Matters

The presence of the N-isopropyl group can be exploited to tune solid-state properties and biological interactions, offering a distinct advantage in the design of pharmaceuticals and materials with specific packing or binding requirements.

• [1] Teli, M. K., & Rajanikant, G. K. Pharmacophore generation and atom-based 3D-QSAR of N-iso-propyl pyrrole-based derivatives as HMG-CoA reductase inhibitors. Organic and Medicinal Chemistry Letters. 2012; 2: 35. View Source

High-Value Application Scenarios for 4-Chloro-1-isopropyl-1H-pyrrole-2-carboxylic Acid Based on Differentiated Properties

Lead Optimization in Drug Discovery: Enhancing ADME Profile

In medicinal chemistry programs targeting HMG-CoA reductase or similar enzymes, 4-chloro-1-isopropyl-1H-pyrrole-2-carboxylic acid serves as a privileged scaffold for generating analogs with improved drug-like properties [1]. The 4-chloro substitution increases calculated LogP, potentially improving membrane permeability and metabolic stability, while the N-isopropyl group provides steric bulk to modulate target binding . This combination of features makes it a valuable starting point for lead optimization campaigns where balancing potency and ADME characteristics is critical [2].

Synthesis of Complex Pyrrole-Based Pharmaceuticals and Agrochemicals

The chlorine atom at the 4-position acts as a synthetic handle for further derivatization via nucleophilic aromatic substitution or transition metal-catalyzed cross-coupling reactions [1]. This allows for the introduction of diverse functional groups at the 4-position after the core pyrrole ring is constructed, enabling late-stage diversification strategies . The compound's enhanced resistance to electrophilic side reactions compared to unsubstituted pyrroles ensures cleaner reaction profiles and higher yields in multi-step syntheses, a key factor for cost-effective scale-up in industrial settings [2].

Design of Kinase Inhibitors with Improved Selectivity

The N-isopropyl group on 4-chloro-1-isopropyl-1H-pyrrole-2-carboxylic acid provides steric bulk that can be exploited to achieve selectivity for specific kinase binding pockets [1]. In the context of checkpoint kinase 1 (Chk1) inhibitors, for example, the N-alkyl pyrrole scaffold has been shown to interact with hydrophobic regions of the ATP-binding site, and the 4-chloro substituent can further modulate electronic properties to optimize hinge-binding interactions . This compound offers a unique substitution pattern for probing structure-activity relationships (SAR) in kinase inhibitor discovery [2].

Application

Selection Property

Validation Focus

Lead optimization: ADME evaluation

4-Cl & N-iPr substitution profile

Assay permeability & metabolic stability

Synthesis of complex pyrroles

Blocking group (4-Cl) as synthetic handle

Reaction yield & selectivity

Kinase inhibitor SAR studies

Steric & electronic modulation

Binding & selectivity profiling

• [1] Teli, M. K., & Rajanikant, G. K. Pharmacophore generation and atom-based 3D-QSAR of N-iso-propyl pyrrole-based derivatives as HMG-CoA reductase inhibitors. Organic and Medicinal Chemistry Letters. 2012; 2: 35. View Source
• [2] Agri.NAIS. Substituted Pyrroles and Methods of Use as Checkpoint Kinase 1 (Chk1) Inhibitors. Patent Abstract. 2015. View Source